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Compound of Interest

Compound Name: 9-Bromofluorene

Cat. No.: B049992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 9-Bromofluorene, a key reagent

in various chemical syntheses. The document outlines its chemical and physical properties,

detailed safety information, and recommended handling procedures to ensure its safe use in a

laboratory setting.

Chemical and Physical Properties
9-Bromofluorene, with the CAS number 1940-57-4, is an aromatic hydrocarbon.[1][2][3] Its

key properties are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 1940-57-4 [1][2][3][4]

Molecular Formula C₁₃H₉Br [1][2]

Molecular Weight 245.11 g/mol [1][4][5]

Appearance
Pale cream to yellow or pale

brown crystals or powder
[2][3]

Melting Point 101-104 °C [3]

Boiling Point 288.79 °C (rough estimate) [3]

Density 1.4187 (rough estimate) [3]

Water Solubility Insoluble [3]

Sensitivity Air Sensitive [3]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]

Safety Information
9-Bromofluorene is classified as a hazardous substance and requires careful handling.[6] It is

crucial to consult the Safety Data Sheet (SDS) before use.[6]

GHS Hazard Classification:
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

1B GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[5][6]

Serious Eye

Damage/Eye

Irritation

1 GHS05 Danger

H314: Causes

severe skin

burns and eye

damage.[5][6]

Skin

Sensitization
1 Danger

May cause an

allergic skin

reaction.[6]

Precautionary Statements:

A comprehensive list of precautionary statements for handling 9-Bromofluorene is provided

below.[5][7]
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Type Code Statement

Prevention P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[6]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[5][6]

P272

Contaminated work clothing

should not be allowed out of

the workplace.[6][7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[5][6]

Response P301 + P330 + P331

IF SWALLOWED: rinse mouth.

Do NOT induce vomiting.[5][6]

[7]

P303 + P361 + P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[6]

P304 + P340

IF INHALED: Remove victim to

fresh air and keep at rest in a

position comfortable for

breathing.[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

P310

Immediately call a POISON

CENTER or doctor/physician.

[6][7]
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P363
Wash contaminated clothing

before reuse.[5]

Storage P405 Store locked up.[5][6]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.[5][6][7]

Experimental Protocols
Synthesis of 9-Bromofluorene from Fluorene:

A common laboratory synthesis of 9-Bromofluorene involves the free radical bromination of

fluorene using N-bromosuccinimide (NBS).[8]

Methodology:

In a pre-oven dried Schlenk flask, dissolve fluorene (1 equivalent) and N-bromosuccinimide

(1.1 equivalents) in dichloromethane.[8]

Add the desired peroxide initiator (e.g., 5 mol%).[8]

Degas the resulting mixture using the freeze-pump-thaw cycle method (repeated three

times).[8]

The reaction is then allowed to proceed at room temperature.[8]

Mandatory Visualizations
Safe Handling Workflow for 9-Bromofluorene

The following diagram illustrates the logical workflow for the safe handling of 9-Bromofluorene
in a laboratory setting.
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Caption: Workflow for the safe handling of 9-Bromofluorene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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